5-chloro-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H20ClNO4/c1-10-8-13(11(2)23-10)15(20)6-7-19-17(21)14-9-12(18)4-5-16(14)22-3/h4-5,8-9,15,20H,6-7H2,1-3H3,(H,19,21)
• InChI Key: JXYLNHUQWSUIAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CCNC(=O)C2=C(C=CC(=C2)Cl)OC)O
• Molecular Formula: C17H20ClNO4
• Molecular Weight: 337.8 g/mol

Description

5-chloro-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-methoxybenzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as JNJ-28312141 and has been found to have a range of biochemical and physiological effects that make it a promising candidate for further study.

Scientific Research Applications

Potential in Bioreductive Drug Design

5-chloro-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-methoxybenzamide, due to its structural complexity, could potentially serve in the development of bioreductive drugs. Bioreductive drugs are designed to become activated in the hypoxic conditions typical of solid tumors, making them a target for cancer therapy. For example, similar compounds have been studied for their selective toxicity towards hypoxic cells through oxygen-inhibited enzymatic reduction processes (Palmer et al., 1995).

Biomass Conversion and Sustainable Chemistry

Compounds related to 5-chloro-N-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)-2-methoxybenzamide are being explored for their potential in biomass conversion processes. For instance, derivatives of 2,5-dimethylfuran, which could theoretically be derived from the mentioned compound, are under investigation for their role in creating sustainable chemical pathways, such as in the production of biofuels or bioplastics (Dutta & Mascal, 2014).

Novel Therapeutic Agents

The structural moiety of the compound also suggests its potential in the synthesis of novel therapeutic agents. Similar structures have been explored for their activity against various receptors, such as serotonin-3 (5-HT3) receptors, which play a role in antiemetic treatments and could offer new pathways for the development of drugs with fewer side effects or improved efficacy (Kuroita et al., 1996).

Anticonvulsant Properties

Additionally, derivatives of similar compounds have been synthesized and evaluated for their anticonvulsant properties, further highlighting the potential medical applications of such chemical structures. These studies offer a foundation for the development of new medications for neurological conditions (Faizi et al., 2017).